6-(4-([1,1'-biphenyl]-4-ylsulfonyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)pyridazin-3-amine

• IUPAC Name: N-(oxolan-2-ylmethyl)-6-[4-(4-phenylphenyl)sulfonylpiperazin-1-yl]pyridazin-3-amine
• InChI: InChI=1S/C25H29N5O3S/c31-34(32,23-10-8-21(9-11-23)20-5-2-1-3-6-20)30-16-14-29(15-17-30)25-13-12-24(27-28-25)26-19-22-7-4-18-33-22/h1-3,5-6,8-13,22H,4,7,14-19H2,(H,26,27)
• InChI Key: XOCKKABYQZTZDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C25H29N5O3S
• Molecular Weight: 479.6 g/mol

Description

6-(4-([1,1'-biphenyl]-4-ylsulfonyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)pyridazin-3-amine is a useful research compound. Its molecular formula is C25H29N5O3S and its molecular weight is 479.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Development Research has focused on the development of efficient synthetic pathways for piperazine and pyridazinone derivatives, which are valuable in medicinal chemistry. For instance, studies have demonstrated methods for preparing enantiopure N(alpha),N(beta)-orthogonally diprotected alpha-hydrazino acids, highlighting the versatility of these compounds in synthesizing cyclic derivatives with potential pharmacological activities (Jean-Christophe Hannachi et al., 2004). Similarly, advancements in cyclization and dehydrosulfonylation/reduction sequences have facilitated the synthesis of compounds like pyridopyrazines, showcasing the potential for creating molecules with diverse biological activities (R. Rao & C. Ramanathan, 2017).

Anticancer Activity Research on piperazine-2,6-dione derivatives has explored their anticancer properties. Condensation of iminodiacetic acid with various amines yielded piperazine-2,6-dione derivatives that were evaluated for their anticancer activity, indicating the potential of such compounds in developing new anticancer therapies (Sandeep Kumar et al., 2013).

Antimicrobial and Antimalarial Activities The synthesis of new sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties has been pursued for their antimicrobial and antimalarial activities. These compounds showed promising results against various bacterial strains and plasmodium species, highlighting the importance of piperazine derivatives in addressing infectious diseases (A. Bhatt, R. Kant, & R. Singh, 2016).